3-[1-(Aminomethyl)cyclobutyl]oxan-3-OL

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: 3-[1-(aminomethyl)cyclobutyl]oxan-3-ol
• InChI: InChI=1S/C10H19NO2/c11-7-9(3-1-4-9)10(12)5-2-6-13-8-10/h12H,1-8,11H2
• InChI Key: UKCJRROWXDEBKE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CN)C2(CCCOC2)O

Description

3-[1-(Aminomethyl)cyclobutyl]oxan-3-OL is a synthetic organic compound characterized by a cyclobutane ring fused to an oxane (tetrahydropyran) scaffold, with an aminomethyl (-CH2NH2) substituent at the 1-position of the cyclobutyl group. Its molecular formula is C10H19NO2, and it features multiple functional groups, including a secondary alcohol, ether, and primary amine.

Preparation Methods

The synthesis of 3-[1-(Aminomethyl)cyclobutyl]oxan-3-OL involves several steps. One common synthetic route includes the reaction of cyclobutylamine with an appropriate oxirane derivative under controlled conditions . The reaction typically requires a catalyst and is conducted at a specific temperature to ensure the desired product is obtained. Industrial production methods may involve bulk synthesis techniques, ensuring high purity and yield .

Chemical Reactions Analysis

3-[1-(Aminomethyl)cyclobutyl]oxan-3-OL undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles under suitable conditions.

Scientific Research Applications

3-[1-(Aminomethyl)cyclobutyl]oxan-3-OL has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[1-(Aminomethyl)cyclobutyl]oxan-3-OL involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Cyclobutane-Containing Analogs

Cyclobutane derivatives are less common than cyclohexane or cyclopentane analogs due to their inherent ring strain. Key comparisons include:

a) ((±)-Dimethyl-1-[1-(4-chlorophenyl)cyclobutyl]-N,N,3-trimethylbutan-1-amine

• Structure : Features a 4-chlorophenyl-substituted cyclobutane linked to a branched amine.
• Key Differences: Lacks the oxane ring and alcohol group present in the target compound.
• Applications : Classified as a psychoactive substance, indicating possible central nervous system (CNS) activity .

b) 3-Methoxyeticyclidine (3-MeO-PCE)

• Structure : Contains a cyclohexane ring with methoxy and ethylamine substituents.
• Key Differences: Larger cyclohexane ring reduces strain but may decrease metabolic stability. The methoxy group alters electronic properties compared to the aminomethyl group.
• Applications: Known dissociative anesthetic with NMDA receptor antagonism .

Oxane and Alcohol-Containing Compounds

a) 1-Octen-3-ol

• Structure : A simple alcohol with an eight-carbon chain and a hydroxyl group.
• Key Differences: Lacks cyclic ether and aminomethyl groups.
• Applications : Widely used as a flavoring agent; less complex synthesis and handling requirements .

b) 1-Butanol, 3-methoxy-3-methyl-

• Structure : Branched-chain alcohol with methoxy and methyl groups.
• Key Differences: Linear structure vs.
• Applications : Industrial solvent or intermediate with lower toxicity concerns .

Data Table: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Ring System	Potential Applications
3-[1-(Aminomethyl)cyclobutyl]oxan-3-OL	C10H19NO2	185.26	Alcohol, Ether, Aminomethyl	Cyclobutyl, Oxane	Medicinal chemistry, CNS drug
((±)-Dimethyl-1-[1-(4-chlorophenyl)cyclobutyl]-N,N,3-trimethylbutan-1-amine	C20H31ClN	332.92	Amine, Chlorophenyl	Cyclobutyl	Psychoactive substance
3-Methoxyeticyclidine (3-MeO-PCE)	C13H25NO	211.35	Methoxy, Amine	Cyclohexane	Dissociative anesthetic
1-Octen-3-ol	C8H16O	128.21	Alcohol	None	Flavoring agent
1-Butanol, 3-methoxy-3-methyl-	C6H14O2	118.17	Alcohol, Ether	None	Industrial solvent

Research Findings and Implications

Pharmacological Potential

• The aminomethyl group in 3-[1-(Aminomethyl)cyclobutyl]oxan-3-OL may enhance binding to serotonin or dopamine receptors, similar to seized psychoactive analogs .
• The oxane ring could improve metabolic stability compared to acyclic ethers like 1-butanol derivatives .